Cas no 2172528-59-3 (1-ethyl-4-(2-methoxyphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-ethyl-4-(2-methoxyphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2172528-59-3
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 6471152
• PubChem ID: 165505070
• Update Time: 2025-05-26

1-ethyl-4-(2-methoxyphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-(2-methoxyphenyl)pyrrolidine-3-carboxylic acid
• 2172528-59-3
• EN300-1455021

• Inchi： 1S/C14H19NO3/c1-3-15-8-11(12(9-15)14(16)17)10-6-4-5-7-13(10)18-2/h4-7,11-12H,3,8-9H2,1-2H3,(H,16,17)
• InChI Key： SXJKAVUSAYRCFI-UHFFFAOYSA-N
• SMILES： OC(C1CN(CC)CC1C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 49.8Ų

Additional information on 1-ethyl-4-(2-methoxyphenyl)pyrrolidine-3-carboxylic acid

Introduction to 1-ethyl-4-(2-methoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2172528-59-3)

1-ethyl-4-(2-methoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2172528-59-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-ethyl-4-(2-methoxyphenyl)pyrrolidine-3-carboxylic acid make it an intriguing candidate for further investigation in various areas of drug discovery and development.

The chemical structure of 1-ethyl-4-(2-methoxyphenyl)pyrrolidine-3-carboxylic acid consists of a pyrrolidine ring with a substituted phenyl group and an ethyl group attached to the nitrogen atom. The presence of the methoxy group on the phenyl ring adds to the compound's lipophilicity and influences its biological activity. The carboxylic acid moiety provides a functional group that can participate in various chemical reactions, making this compound a versatile starting point for synthetic modifications.

Recent studies have explored the potential of 1-ethyl-4-(2-methoxyphenyl)pyrrolidine-3-carboxylic acid in several therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1-ethyl-4-(2-methoxyphenyl)pyrrolidine-3-carboxylic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-ethyl-4-(2-methoxyphenyl)pyrrolidine-3-carboxylic acid has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind these neuroprotective effects is thought to involve the modulation of intracellular signaling pathways and the reduction of oxidative damage.

The pharmacokinetic properties of 1-ethyl-4-(2-methoxyphenyl)pyrrolidine-3-carboxylic acid have also been studied to assess its suitability as a drug candidate. Initial findings indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for successful drug development. The compound's good oral bioavailability and low toxicity profile make it an attractive candidate for further preclinical and clinical evaluation.

In terms of synthetic accessibility, 1-ethyl-4-(2-methoxyphenyl)pyrrolidine-3-carboxylic acid can be synthesized through a series of well-established chemical reactions. One common approach involves the coupling of 2-methoxybenzaldehyde with ethylamine to form an intermediate imine, which is then reduced to form the desired pyrrolidine derivative. This synthetic route is scalable and can be adapted for large-scale production if needed.

The potential applications of 1-ethyl-4-(2-methoxyphenyl)pyrrolidine-3-carboxylic acid extend beyond its direct use as a therapeutic agent. The compound can also serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers have used this compound as a starting material to develop novel inhibitors of specific enzymes involved in various disease pathways.

In conclusion, 1-ethyl-4-(2-methoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2172528-59-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.